Cas no 187673-19-4 (5-Hydroxymethyl-2-methoxy-4-nitro-phenol)

• Product Name: 5-Hydroxymethyl-2-methoxy-4-nitro-phenol
• CAS No: 187673-19-4
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 1383146
• PubChem ID: 11446953
• Update Time: 2025-04-20

5-Hydroxymethyl-2-methoxy-4-nitro-phenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-hydroxy-4-methoxy-2-nitro-
• 5-(hydroxymethyl)-2-methoxy-4-nitrophenol
• DTXSID00466122
• 187673-19-4
• MFCD17168869
• G10665
• SCHEMBL13324857
• CS-0380249
• 5-Hydroxymethyl-2-methoxy-4-nitro-phenol

• Inchi： 1S/C8H9NO5/c1-14-8-3-6(9(12)13)5(4-10)2-7(8)11/h2-3,10-11H,4H2,1H3
• InChI Key： BREHZRPAACNKTR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(CO)=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 199.04807
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 92.83